Cas no 189818-31-3 (1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester)
189818-31-3 structure
Product Name:1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
CAS No:189818-31-3
MF:C11H10O5
MW:222.194103717804
CID:2786885
PubChem ID:11020456
Update Time:2025-04-21
1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 189818-31-3
- SCHEMBL8580093
- Ethyl 6-hydroxy-1,4-benzodioxin-2-carboxylate
- DTXSID40452180
- 1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
- FHYHOWVIWDYOME-UHFFFAOYSA-N
-
- Inchi: 1S/C11H10O5/c1-2-14-11(13)10-6-15-9-5-7(12)3-4-8(9)16-10/h3-6,12H,2H2,1H3
- InChI Key: FHYHOWVIWDYOME-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=COC2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 222.05282342g/mol
- Monoisotopic Mass: 222.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 65Ų
1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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